molecular formula C17H11ClO5 B5634679 8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl 2-furoate

8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl 2-furoate

Cat. No. B5634679
M. Wt: 330.7 g/mol
InChI Key: WKIHDZJCOJECHE-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds often involves photocyclization processes that yield angular tetracyclic products, as demonstrated in studies on related chromenones. For instance, 3-alkoxy/allyloxy-6-chloro-2-(furan-3-yl)-4H-chromen-4-ones undergo photoirradiation leading to the formation of angular tetracyclic structures through the intermediacy of 1,4-biradicals. The nature of the alkoxy/allyloxy group significantly influences the photoproduct distribution, with the stereochemical dispositions of products being established using J/Φ relationships and corroborated by calculations (Kamboj et al., 2009).

Molecular Structure Analysis

The molecular structure of compounds within this class has been elucidated through various spectroscopic techniques, including X-ray diffraction. These analyses reveal intricate details about the molecular geometry, including bond lengths, angles, and the overall three-dimensional arrangement of atoms within the molecule. For example, X-ray diffraction studies on similar chromenone derivatives have provided insights into the conformational preferences and intermolecular interactions that stabilize their crystalline structures (Zhao & Zhou, 2009).

Chemical Reactions and Properties

These compounds undergo a variety of chemical reactions, including esterification, cycloaddition, and nucleophilic substitution, demonstrating their versatility in organic synthesis. For example, esterifications of certain chromenones with acid chlorides under different conditions yield a range of products, highlighting the reactivity of these compounds towards ester formation and the potential for generating diverse chemical structures (Sun et al., 2008).

properties

IUPAC Name

(8-chloro-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl) furan-2-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H11ClO5/c18-12-7-11-9-3-1-4-10(9)16(19)22-14(11)8-15(12)23-17(20)13-5-2-6-21-13/h2,5-8H,1,3-4H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WKIHDZJCOJECHE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=C(C1)C(=O)OC3=CC(=C(C=C23)Cl)OC(=O)C4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H11ClO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

330.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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